Cas no 2016301-35-0 (Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2016301-35-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5292575
• Update Time: 2025-05-27

Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-5-14(11(16)17-12(2,3)4)8-9(15)10-6-7-13-18-10/h6-7H,5,8H2,1-4H3
• InChI Key： FVQPLRBEZCPQBT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC)CC(C1SN=CC=1)=O

Additional information on Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2016301-35-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2016301-35-0) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, emphasizing its potential in drug development and biological research.

The compound, characterized by its unique isothiazolyl and carbamate functional groups, has been the subject of several recent investigations due to its potential as a protease inhibitor and its role in modulating enzymatic activity. Studies have demonstrated its efficacy in targeting specific biochemical pathways, making it a candidate for the treatment of various diseases, including inflammatory disorders and certain types of cancer.

One of the key findings from recent research is the compound's ability to selectively inhibit cysteine proteases, which are implicated in numerous pathological conditions. This selectivity is attributed to the isothiazolyl moiety, which interacts with the active site of the protease, thereby preventing substrate binding and subsequent proteolytic activity. Such specificity is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its inhibitory properties, Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester has also been explored for its stability and pharmacokinetic profile. Recent pharmacokinetic studies have shown that the tert-butyl ester group enhances the compound's metabolic stability, prolonging its half-life in vivo. This characteristic is particularly advantageous for oral administration, as it ensures sustained drug levels in the bloodstream.

Furthermore, synthetic methodologies for the efficient production of this compound have been refined, with recent publications detailing optimized routes that improve yield and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain, particularly in understanding the compound's long-term safety profile and potential toxicity. Ongoing research is focused on addressing these concerns through comprehensive in vitro and in vivo studies. Preliminary results suggest that the compound exhibits a favorable safety margin, but further validation is required before clinical translation.

In conclusion, Carbamic acid, N-ethyl-N-[2-(5-isothiazolyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (CAS: 2016301-35-0) represents a versatile and potent compound with significant therapeutic potential. Its unique chemical structure and biological activity make it a valuable candidate for further investigation in drug discovery and development. Continued research efforts are expected to elucidate its full therapeutic scope and pave the way for its application in clinical settings.